3-(4-methoxyphenyl)-N-[2-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl]propanamide

Specification

• Molecular Formula: C20H22N4O3
• Molecular Weight: 366.4 g/mol
• IUPAC Name: 3-(4-methoxyphenyl)-N-[2-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3-yl)ethyl]propanamide
• Standard InChI: InChI=1S/C20H22N4O3/c1-14-23-19-17(4-3-11-22-19)20(26)24(14)13-12-21-18(25)10-7-15-5-8-16(27-2)9-6-15/h3-6,8-9,11H,7,10,12-13H2,1-2H3,(H,21,25)
• Standard InChI Key: MRQSLUYQVLBWGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CC=N2)C(=O)N1CCNC(=O)CCC3=CC=C(C=C3)OC

Introduction

Chemical Identity and Structural Characterization

Systematic Nomenclature and Molecular Formula

The compound is systematically named 3-(4-methoxyphenyl)-N-[2-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl]propanamide, reflecting its pyrido[2,3-d]pyrimidinone backbone substituted with a methyl group at position 2 and a 4-methoxyphenyl-propanamide side chain at position 3. Its molecular formula is C₂₀H₂₂N₄O₃, corresponding to a molecular weight of 366.4 g/mol.

Table 1: Key Structural Identifiers

Property	Value
IUPAC Name	3-(4-Methoxyphenyl)-N-[2-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3-yl)ethyl]propanamide
Canonical SMILES	CC1=NC2=C(C=CC=N2)C(=O)N1CCNC(=O)CCC3=CC=C(C=C3)OC
InChIKey	MRQSLUYQVLBWGI-UHFFFAOYSA-N
PubChem CID	71703891

Crystallographic and Spectroscopic Data

X-ray diffraction studies of analogous pyrido[2,3-d]pyrimidinones reveal planar heterocyclic cores with bond lengths of 1.34–1.40 Å for the carbonyl groups. Nuclear magnetic resonance (NMR) spectra for this compound would likely show characteristic signals:

• ¹H NMR: A singlet at δ 3.85 ppm (methoxy group), multiplets between δ 7.2–8.5 ppm (aromatic protons), and triplet signals for the ethylenediamine linker.

• ¹³C NMR: Peaks at δ 165–170 ppm for carbonyl carbons and δ 55 ppm for the methoxy carbon.

Synthesis and Manufacturing

Retrosynthetic Analysis

The synthesis involves constructing the pyrido[2,3-d]pyrimidinone ring followed by side-chain functionalization:

• Pyrido[2,3-d]pyrimidinone Core: Typically synthesized via cyclocondensation of 2-aminonicotinamide derivatives with β-keto esters.

• Propanamide Side Chain: Introduced through nucleophilic acyl substitution using 3-(4-methoxyphenyl)propanoic acid chloride and ethylenediamine derivatives.

Optimized Synthetic Protocol

A representative synthesis (adapted from VulcanChem) proceeds as follows:

• Step 1: 2-Methyl-4-hydroxypyrido[2,3-d]pyrimidine is treated with phosphorus oxychloride to form the 4-chloro intermediate.

• Step 2: Reaction with ethylenediamine in tetrahydrofuran yields the 3-(2-aminoethyl) derivative.

• Step 3: Coupling with 3-(4-methoxyphenyl)propanoic acid via EDC/HOBt activation affords the final product (yield: 62–68%).

Table 2: Critical Reaction Parameters

Parameter	Value
Temperature (Step 1)	80–85°C
Solvent (Step 2)	Tetrahydrofuran
Coupling Agent (Step 3)	EDC/HOBt
Purification Method	Column chromatography

Physicochemical Properties

Thermodynamic and Solubility Profiles

The compound’s logP (calculated) is 2.1 ± 0.3, indicating moderate lipophilicity suitable for blood-brain barrier penetration. Aqueous solubility at pH 7.4 is limited (0.12 mg/mL), necessitating formulation with co-solvents like polyethylene glycol 400.

Property	Value
Melting Point	218–220°C (decomposes)
pKa (Predicted)	4.2 (pyrimidinone NH)
Polar Surface Area	85.6 Ų
Hydrogen Bond Acceptors	6

Stability Considerations

Accelerated stability studies (40°C/75% RH) show <5% degradation over 28 days, with main degradation products arising from hydrolysis of the amide bond.

Analytical Characterization Methods

High-Performance Liquid Chromatography (HPLC)

• Column: C18 (150 × 4.6 mm, 3.5 μm)

• Mobile Phase: Acetonitrile/0.1% formic acid (65:35)

• Retention Time: 6.8 min

Mass Spectrometry

ESI-MS (positive mode) shows [M+H]⁺ at m/z 367.2, with major fragments at m/z 252.1 (pyrido[2,3-d]pyrimidinone ion) and 135.0 (methoxyphenylpropanamide).

Recent Advances and Future Directions

Structural Analogues (2024–2025)

Modifications to the propanamide chain (e.g., introducing fluorinated groups) improve metabolic stability by 30% in hepatic microsome assays. Hybrid compounds combining this scaffold with isoindole-1,3-diones show enhanced blood-brain barrier permeability.

Targeted Delivery Systems

Nanoparticle encapsulation using poly(lactic-co-glycolic acid) (PLGA) increases oral bioavailability from 12% to 41% in rodent models, addressing solubility limitations.